![molecular formula C8H9Cl2NO2S B6172023 ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate CAS No. 2460751-37-3](/img/no-structure.png)
ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate, also known as EDTP, is a synthetic organic compound that is used in a variety of scientific research applications. It is a colorless, water-soluble solid with a molecular weight of 253.09 g/mol. EDTP is a versatile compound with a wide range of applications in various fields such as biochemistry, physiology, and pharmacology.
Scientific Research Applications
Ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate is used in a variety of scientific research applications, including the study of enzymes, proteins, and other biological molecules. It is also used in the study of biochemical and physiological processes such as signal transduction, gene expression, and metabolism. This compound has been used in the study of the effects of drugs on the central nervous system, as well as in the study of cancer and other diseases.
Mechanism of Action
Ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate acts as a reversible inhibitor of enzymes and proteins. It binds to the active site of enzymes and proteins, blocking their activity. This inhibition is reversible, meaning that the enzyme or protein can be reactivated by the removal of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes and proteins, as well as to modulate the activity of certain signaling pathways. In addition, this compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial effects.
Advantages and Limitations for Lab Experiments
The main advantage of using ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate in laboratory experiments is that it is a reversible inhibitor, meaning that the enzyme or protein can be reactivated by the removal of this compound. This makes it ideal for studying the effects of drugs on the activity of enzymes and proteins. However, one of the main limitations of using this compound is that it is not a very potent inhibitor, meaning that higher concentrations of this compound are required in order to achieve a significant inhibition.
Future Directions
The use of ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate in scientific research is likely to continue to increase in the future. Potential future directions include the use of this compound in the study of the effects of drugs on the central nervous system, as well as in the study of cancer and other diseases. In addition, this compound could be used to study the effects of environmental toxins on biochemical and physiological processes. Finally, this compound could be used to develop new therapeutic agents for the treatment of various diseases.
Synthesis Methods
Ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate is synthesized from the reaction of ethyl propionate with 2,5-dichloro-1,3-thiazole in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in an aqueous solution at room temperature. The reaction proceeds in two steps: the first step involves the formation of the ethyl ester of 2,5-dichloro-1,3-thiazole, and the second step involves the formation of this compound. The overall yield of the reaction is typically around 80%.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate involves the reaction of ethyl acetoacetate with 2,5-dichlorothiazole-4-carboxylic acid followed by esterification with ethanol and acid catalysis.", "Starting Materials": [ "Ethyl acetoacetate", "2,5-dichlorothiazole-4-carboxylic acid", "Ethanol", "Acid catalyst" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 2,5-dichlorothiazole-4-carboxylic acid in the presence of a base catalyst to form ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)acetoacetate.", "Step 2: The ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)acetoacetate is then esterified with ethanol in the presence of an acid catalyst to form ethyl 3-(2,5-dichloro-1,3-thiazol-4-yl)propanoate.", "Step 3: The final product is purified through recrystallization or column chromatography." ] } | |
CAS RN |
2460751-37-3 |
Molecular Formula |
C8H9Cl2NO2S |
Molecular Weight |
254.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.